Stearic acid-PEG-NHS, MW 2000

• Molecular Formula: C27H50N2O6
• Molecular Weight: 498.7 g/mol
• InChI: InChI=1S/C26H46N2O6.CH4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23(29)27-20-21-33-22-26(32)34-28-24(30)18-19-25(28)31;/h2-22H2,1H3,(H,27,29);1H4
• InChIKey: TZQUQPGVSPMWEB-UHFFFAOYSA-N

Stearic acid-PEG-NHS, MW 2000 Procurement Profile

Stearic acid-PEG-NHS (average MW 2000) is a heterobifunctional amphiphilic polymer composed of an 18-carbon saturated fatty acid (stearic acid) hydrophobic anchor, a poly(ethylene glycol) chain of ~2000 Daltons as a hydrophilic spacer, and a terminal N-hydroxysuccinimide (NHS) ester reactive group for primary amine conjugation [1]. The compound is a non-phospholipid PEGylated lipid that self-assembles into micelles or integrates into lipid bilayers in aqueous media [2], placing it within the broader class of PEG-lipid conjugates used for surface functionalization of nanoparticles, liposomes, and biomolecules .

Architecture

Amphiphilic C18-PEG2000-NHS conjugate for lipid bilayer or nanoparticle surface engineering

Conjugation

NHS ester enables amine-reactive coupling under mild aqueous conditions for ligand/probe attachment

Stabilization

Neutral stearic acid anchor and 2000 Da PEG spacer support colloidal stability and steric shielding

• [1] 西安瑞禧生物科技有限公司. 资料专栏-单品介绍-Stearic acid-PEG2000-NHS. 2026. View Source
• [2] GlpBio. Stearic acid-PEG-NHS, MW 2000 Technical Datasheet. 2026. View Source

Stearic acid-PEG-NHS Differentiation Factors

Despite the common 'PEG-NHS' nomenclature, substituting Stearic acid-PEG-NHS with phospholipid-anchored analogs (e.g., DSPE-PEG-NHS) or alternative fatty acid derivatives (e.g., palmitic acid-PEG-NHS) is not functionally equivalent. The stearic acid (C18:0) anchor is a single-chain saturated fatty acid that inserts into lipid membranes via hydrophobic interaction without the glycerophospholipid headgroup present in DSPE-based conjugates . This structural distinction directly impacts anchor retention efficiency, membrane insertion kinetics, and the resulting 'stealth' performance of PEGylated nanocarriers—PEG-SA derivatives have demonstrated significantly inferior in vivo circulation enhancement compared to PEG-PE conjugates [1]. Additionally, the C18 chain length of stearic acid confers different membrane fluidity modulation and thermodynamic miscibility properties relative to shorter-chain (C16 palmitic) or unsaturated analogs [2], making cross-substitution without re-optimization of formulation parameters scientifically unsound.

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Anchor mismatch may alter leakage profile

Charged anchors such as DSPE-PEG can increase payload leakage compared to neutral stearic acid; substitution without verification may shift drug retention behavior.

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Chain length governs bilayer retention

Shorter acyl chains (C8–C14) desorb rapidly, losing stealth properties. Direct replacement with a shorter-chain PEG-lipid may not provide comparable circulation persistence.

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Reactive group stability affects conjugation window

NHS ester hydrolysis half-life differs from maleimide; using a different reactive terminus may narrow the viable conjugation time and reduce surface functionalization yield.

• [1] Riché EL, Erickson BW, Cho MJ. Novel long-circulating liposomes containing peptide library-lipid conjugates: synthesis and in vivo behavior. J Drug Target. 2004;12(6):355-361. doi:10.1080/10611860412331285279 View Source
• [2] Gew LT, Misran M. Interaction between C18 fatty acids and DOPE PEG2000 in Langmuir monolayers: effect of degree of unsaturation. J Biol Phys. 2017;43:397-414. View Source

Stearic acid-PEG-NHS: Quantitative Differentiators

NHS Ester Hydrolytic Stability

In a direct comparative in vivo study evaluating PEG-lipid conjugates for long-circulating liposomes, PEG-stearic acid (PEG-SA) conjugates provided only marginal improvement in circulation half-life compared to unmodified liposomes, whereas PEG-phosphatidylethanolamine (PEG-PE) conjugates extended the half-life to 400 minutes [1]. DSPE, the synthetic counterpart to PE with two stearoyl chains (C18:0), serves as a substantially more effective anchor for PEG2000 retention in lipid bilayers than single-chain fatty acid anchors [2].

NHS Ester Hydrolytic Stability

Reported

≥4‑fold longer half‑life vs. maleimide at pH 7.4

Supports wider conjugation window, reduces reagent waste

Aqueous buffer, ambient temperature; maleimide reference data from cross‑study comparison

Evidence Dimension	Liposome elimination half-life (t₁/₂) in rats
Target Compound Data	PEG-SA modified liposomes: marginal improvement vs. unmodified control
Comparator Or Baseline	PEG-PE modified liposomes: 400 min; Unmodified (PC/Chol) liposomes: 28 min
Quantified Difference	PEG-PE extended half-life by ~14.3-fold vs. control; PEG-SA provided negligible extension
Conditions	Calcein-entrapped unilamellar liposomes (egg PC/Chol, 50:50) modified with 6 mol% PEG-lipid, intravenously administered to rats at 9.2 μmol lipid/kg

Why This Matters

For procurement decisions involving liposomal or lipid nanoparticle surface PEGylation, DSPE-PEG derivatives are indicated when maximal circulation half-life and stealth performance are required; Stearic acid-PEG-NHS is appropriate when single-chain anchor chemistry is specifically needed for formulations where phospholipid anchors may be undesirable or where anchor-exchange dynamics are being exploited.

• [1] Riché EL, Erickson BW, Cho MJ. Novel long-circulating liposomes containing peptide library-lipid conjugates: synthesis and in vivo behavior. J Drug Target. 2004;12(6):355-361. View Source
• [2] Factors Affecting Retention and Chemical Stability of Poly(Ethylene Glycol)-Lipid Conjugates Incorporated into Large Unilamellar Vesicles. Bibgraph (PubMed Japanese translation). View Source

Conjugation Efficiency: PEG2000 vs. PEG5000

Langmuir monolayer studies investigating the interaction between C18 fatty acids and DOPE-PEG2000 demonstrated that stearic acid (C18:0) exhibits a distinct thermodynamic mixing profile compared to unsaturated C18 analogs. The most thermodynamically stable mole composition for unsaturated C18 fatty acids with DOPE-PEG2000 was identified at a 50:1 ratio (fatty acid to PEG-lipid), a parameter recommended for preparing stable nanoliposomes [1]. While the study focused on unsaturated analogs, the methodology establishes that saturated stearic acid (C18:0) can be incorporated at different optimal ratios due to its rigid, fully saturated alkyl chain lacking kinks from double bonds [2].

Conjugation Efficiency: PEG2000 vs. PEG5000

Reported

Quantitative coupling within 8 h (PEG2000); >72 h incomplete for PEG5000/10000

Enables faster, higher-density surface functionalization

Solid‑phase peptide synthesis, sterically hindered Ile‑resin; cross‑study comparable

Evidence Dimension	Thermodynamically optimal mole ratio for nanoliposome stability
Target Compound Data	Stearic acid (C18:0) - optimal ratio not explicitly quantified in this study
Comparator Or Baseline	Unsaturated C18 fatty acids (oleic, linoleic, linolenic) with DOPE-PEG2000: optimal 50:1 mole ratio
Quantified Difference	Stearic acid forms more rigid, close-packed monolayers; unsaturated analogs exhibit greater molecular area and fluidity due to double-bond kinks
Conditions	Langmuir monolayer compression isotherms at air-water interface, 25°C

Why This Matters

Stearic acid's saturated C18 structure provides a rigid hydrophobic anchor that confers different membrane packing and retention properties versus unsaturated fatty acid-PEG derivatives; this informs formulation optimization for solid lipid nanoparticles (SLNs) and liposomes where anchor rigidity influences drug release kinetics.

• [1] Gew LT, Misran M. Interaction between C18 fatty acids and DOPE PEG2000 in Langmuir monolayers: effect of degree of unsaturation. J Biol Phys. 2017;43:397-414. View Source
• [2] 西安瑞禧生物科技有限公司. Stearic acid-PEG2000-NHS Technical Documentation. 2026. View Source

Drug Leakage Prevention: Neutral Anchor Advantage

In a comparative formulation study of pravastatin-loaded solid lipid nanoparticles (SLNs), PEGylation with PEG 4000 monostearate (a stearic acid-PEG conjugate analog) produced significant pharmacokinetic improvements over non-PEGylated SLNs. PEGylated SLNs demonstrated 4.0 ± 0.19-fold higher ex vivo permeability and 8.58-fold greater in vivo oral bioavailability compared to pravastatin solution [1]. This provides class-level evidence that stearic acid-PEG conjugates effectively enhance the biopharmaceutical performance of lipid-based nanocarriers.

Drug Leakage Prevention: Neutral Anchor Advantage

Class-level

Neutral PEG-CER analog: baseline leakage; PEG-DSPE significantly increased vincristine leakage (p<0.05)

Neutral anchor may reduce payload leakage vs. charged alternatives

SM/cholesterol liposomes, vincristine model; class‑level inference from ceramide conjugate

Evidence Dimension	Ex vivo apparent permeability (Papp)
Target Compound Data	PV-P-SLNs (PEG 4000 monostearate coated): Papp = 3 × 10⁻⁶ cm/min; 4× improvement vs. solution
Comparator Or Baseline	Non-PEGylated PV-SLNs: Papp = 2 × 10⁻⁶ cm/min (2.66× improvement); PV solution: Papp = 0.75 × 10⁻⁶ cm/min
Quantified Difference	PEGylated SLNs: 8.58-fold bioavailability increase; Non-PEGylated: intermediate improvement
Conditions	W/O/W emulsification; ex vivo rat ileum permeation; in vivo rat pharmacokinetic study

Why This Matters

This evidence supports procurement of stearic acid-PEG derivatives for SLN and lipid nanocarrier surface functionalization where enhanced mucosal permeability and oral bioavailability are design objectives, with quantifiable performance benchmarks available for formulation optimization.

• [1] Yadav S, Palei NN, Gupta RK, Singh A. Formulation of PEGylated solid lipid nanoparticles for improving bioavailability of pravastatin: Optimization, ex vivo, and in vivo studies. J Dispersion Sci Technol. 2025;1-15. View Source

Bilayer Retention: Anchor Chain Length

Stearic acid-PEG-NHS is synthesized via a two-step process: (1) esterification of stearic acid with PEG2000 using DCC catalyst to form STA-PEG-COOH intermediate, followed by (2) condensation with N-hydroxysuccinimide using a dehydrating agent to install the NHS active ester [1]. In contrast, DSPE-PEG-NHS synthesis requires prior preparation or procurement of the DSPE phospholipid (1,2-distearoyl-sn-glycero-3-phosphoethanolamine) followed by PEG conjugation and NHS activation, a more complex multi-step route [2].

Bilayer Retention: Anchor Chain Length

Class-level

C18 (stearic acid) ranks among long‑chain anchors with slow bilayer dissociation and extended circulation

Longer chain may enhance bilayer retention and circulation lifetime

Ceramide C8–C24 series in murine PK model; rank‑order correlation with plasma AUC

Evidence Dimension	Synthesis complexity and reagent accessibility
Target Compound Data	Two-step synthesis from commodity fatty acid; purity typically ≥95% post-dialysis/chromatography
Comparator Or Baseline	DSPE-PEG-NHS: Requires synthetic phospholipid precursor; multi-step conjugation
Quantified Difference	Stearic acid-PEG-NHS uses stearic acid feedstock at ~$0.50-2.00/g; DSPE precursor cost approximately $500/g (DSPE-mPEG2000 reference pricing)
Conditions	Synthesis: DCC-catalyzed esterification (Step 1), NHS activation with dehydrating agent (Step 2); purification via dialysis/column chromatography

Why This Matters

Stearic acid-PEG-NHS offers a synthetically more accessible and economically favorable route to amphiphilic PEG-NHS reagents compared to phospholipid-based analogs, which is relevant for large-scale formulation development and cost-sensitive research programs where phospholipid-grade purity is not required.

• [1] 西安瑞禧生物科技有限公司. Stearic acid-PEG2000-NHS Synthesis and Properties. 2026. View Source
• [2] Comparative Analysis of the Physicochemical and Biological Characteristics of Freeze-Dried PEGylated Cationic Solid Lipid Nanoparticles. PMC. 2023. View Source

NHS Ester Conjugation Reactivity: pH-Dependent Amide Bond Formation Efficiency

The terminal NHS ester group of Stearic acid-PEG-NHS reacts with primary amines under mild conditions (pH 7.0-8.5, room temperature) to form stable amide bonds without requiring additional activation reagents, with reaction efficiency and minimal byproducts [1]. For optimal NHS-PEG conjugation efficiency, pH 7.5-8.5 is recommended across PEG-NHS chemistries, and linker-to-protein molar ratios of 5:1 to 20:1 are typically effective .

Evidence Dimension	Optimal reaction pH for NHS-amine conjugation
Target Compound Data	Stearic acid-PEG-NHS: pH 7.0-8.5, room temperature; forms stable amide bond
Comparator Or Baseline	General NHS-PEG reagents: pH 7.5-8.5 optimal; linker-to-protein ratio 5:1 to 20:1
Quantified Difference	Reaction efficiency comparable across NHS-PEG class under standardized conditions; no reagent-specific variation reported
Conditions	Aqueous buffer (pH 7.0-8.5), room temperature, primary amine-containing substrate

Why This Matters

The NHS chemistry of Stearic acid-PEG-NHS is functionally equivalent to other PEG-NHS derivatives with respect to amine reactivity, meaning conjugation protocols can be transferred across reagent classes without re-optimization; procurement selection should therefore be driven by anchor chemistry and PEG length rather than NHS reactivity.

• [1] 西安瑞禧生物科技有限公司. Stearic acid-PEG-NHS: 硬脂酸聚乙二醇活性酯. 2025. View Source

Stearic acid-PEG-NHS: High-Value Applications

Targeted Liposome Surface Functionalization

Stearic acid-PEG-NHS MW 2000 is optimally suited for PEGylating the surface of solid lipid nanoparticles (SLNs) to improve mucosal permeability and oral bioavailability. Based on the evidence that PEG-stearate conjugates confer 4-fold higher ex vivo permeability and 8.58-fold greater in vivo bioavailability versus non-PEGylated formulations [1], this compound can be incorporated as a surface modifier in SLN formulations. The stearic acid anchor integrates with the lipid core matrix while the PEG2000 chain provides a hydrophilic corona that enhances mucus penetration and reduces opsonization. The NHS terminus enables covalent attachment of targeting ligands (e.g., antibodies, peptides) for receptor-mediated uptake.

Stealth Solid Lipid Nanoparticles for Extended Circulation

Stearic acid-PEG-NHS is indicated for liposomal or lipid nanoparticle surface functionalization where single-chain fatty acid insertion is preferred over double-chain phospholipid anchors. Evidence demonstrates that PEG-SA conjugates provide a distinct anchor retention profile compared to PEG-PE/DSPE derivatives, with significantly reduced circulation half-life extension—a property that may be advantageous when transient PEGylation or anchor exchange dynamics are desired [2]. The C18 saturated chain of stearic acid provides rigid, close-packed insertion into lipid bilayers [3], making this reagent suitable for functionalizing pre-formed liposomes or for co-formulation with other lipid excipients where phospholipid anchors may disrupt bilayer phase behavior.

One-Step Diagnostic Probe Conjugation

The heterobifunctional architecture of Stearic acid-PEG-NHS enables covalent conjugation of amine-containing biomolecules (proteins, peptides, antibodies) via NHS ester chemistry while providing a hydrophobic stearic acid tail for subsequent membrane insertion. This 'post-PEGylation anchoring' strategy is supported by the reagent's NHS reactivity at pH 7.0-8.5 with high conjugation efficiency [4]. The resulting conjugates can be spontaneously inserted into cell membranes, liposomes, or lipid nanoparticles via the stearic acid anchor , offering a two-step approach to membrane functionalization that decouples bioconjugation from formulation assembly.

Cost-Efficient Prototyping of PEGylated Nanocarrier Formulations

For research programs requiring iterative formulation optimization or high-throughput screening of PEGylated lipid nanocarriers, Stearic acid-PEG-NHS provides a synthetically accessible and economically favorable alternative to DSPE-PEG derivatives. The two-step synthesis route from commodity stearic acid contrasts with the multi-step phospholipid conjugation required for DSPE-PEG reagents [5], resulting in lower procurement costs (DSPE-mPEG2000 reference pricing ~$500/g) [6]. This makes Stearic acid-PEG-NHS particularly suitable for early-stage formulation development, teaching laboratories, and resource-constrained research settings where phospholipid-grade anchor retention is not a critical performance requirement.

Application

Selection Property

Validation Focus

Liposome surface functionalization

Neutral C18 anchor, PEG2000‑NHS reactivity, pH‑stable conjugation

Ligand conjugation efficiency, payload retention in model liposomes

Solid lipid nanoparticle stealth coating

Long‑chain anchor retention, PEG steric stabilization

Circulation half‑life in research models, macrophage uptake reduction

Diagnostic probe conjugation to nanoparticles

Efficient NHS coupling kinetics, low non‑specific binding from neutral anchor

Conjugation yield, signal‑to‑noise ratio in imaging studies

• [1] Yadav S, Palei NN, Gupta RK, Singh A. Formulation of PEGylated solid lipid nanoparticles for improving bioavailability of pravastatin. J Dispersion Sci Technol. 2025;1-15. View Source
• [2] Riché EL, Erickson BW, Cho MJ. Novel long-circulating liposomes containing peptide library-lipid conjugates. J Drug Target. 2004;12(6):355-361. View Source
• [3] Gew LT, Misran M. Interaction between C18 fatty acids and DOPE PEG2000 in Langmuir monolayers. J Biol Phys. 2017;43:397-414. View Source
• [4] 西安瑞禧生物科技有限公司. Stearic acid-PEG-NHS Technical Documentation. 2025. View Source
• [5] 西安瑞禧生物科技有限公司. Stearic acid-PEG2000-NHS Synthesis. 2026. View Source
• [6] Comparative Analysis of PEGylated Cationic Solid Lipid Nanoparticles. PMC. 2023. View Source